Cas no 1565471-67-1 (4-(2-methoxypropoxy)-2-methylaniline)

• Product Name: 4-(2-methoxypropoxy)-2-methylaniline
• CAS No: 1565471-67-1
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 5962604
• PubChem ID: 104166035
• Update Time: 2025-06-08

4-(2-methoxypropoxy)-2-methylaniline Chemical and Physical Properties

Names and Identifiers

• 4-(2-methoxypropoxy)-2-methylaniline
• Benzenamine, 4-(2-methoxypropoxy)-2-methyl-
• EN300-4368826
• 1565471-67-1

• Inchi： 1S/C11H17NO2/c1-8-6-10(4-5-11(8)12)14-7-9(2)13-3/h4-6,9H,7,12H2,1-3H3
• InChI Key： MCCKDEAZGVOKGY-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(OCC(OC)C)C=C1C

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Density: 1.037±0.06 g/cm3(Predicted)
• Boiling Point: 319.7±32.0 °C(Predicted)
• pka: 4.95±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 4-(2-methoxypropoxy)-2-methylaniline

Introduction to 4-(2-Methoxypropoxy)-2-Methylaniline (CAS No. 1565471-67-1)

4-(2-Methoxypropoxy)-2-methylaniline, with the CAS number 1565471-67-1, is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a methoxypropoxy substituent and a methylaniline moiety. The combination of these functional groups imparts distinct chemical and physical properties, making it a valuable intermediate in various applications.

The molecular formula of 4-(2-methoxypropoxy)-2-methylaniline is C₁₁H₁₇NO₂, and its molecular weight is approximately 199.26 g/mol. The compound is a colorless to pale yellow liquid at room temperature and exhibits good solubility in common organic solvents such as ethanol, acetone, and dichloromethane. Its melting point is around -30°C, and the boiling point is approximately 200°C at 760 mmHg.

In terms of chemical reactivity, 4-(2-methoxypropoxy)-2-methylaniline displays notable characteristics. The aniline group makes it an excellent nucleophile and a reducing agent, while the methoxypropoxy substituent enhances its solubility and reactivity in polar solvents. These properties make it a useful building block in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and advanced materials.

Recent Research Developments:

The versatility of 4-(2-methoxypropoxy)-2-methylaniline has led to its exploration in various research areas. One notable application is in the field of drug discovery, where it has been used as a starting material for the synthesis of novel therapeutic agents. A recent study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the development of new antitumor drugs. Researchers found that derivatives of 4-(2-methoxypropoxy)-2-methylaniline exhibited potent cytotoxic activity against several cancer cell lines, including breast cancer and lung cancer cells.

In another study, scientists at the University of California, Los Angeles (UCLA) investigated the potential of 4-(2-methoxypropoxy)-2-methylaniline as a precursor for organic semiconductors. The unique electronic properties of this compound make it suitable for use in organic field-effect transistors (OFETs) and organic photovoltaic devices (OPVs). The research demonstrated that films prepared from derivatives of 4-(2-methoxypropoxy)-2-methylaniline showed high charge carrier mobility and excellent stability under ambient conditions.

Synthetic Methods:

The synthesis of 4-(2-methoxypropoxy)-2-methylaniline can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-chloro-3-methylphenylamine with 1-methoxypropan-2-ol in the presence of a base such as potassium carbonate or sodium hydride. This nucleophilic substitution reaction proceeds smoothly under mild conditions, yielding high yields of the desired product.

An alternative synthetic approach involves the reduction of 4-(2-methoxypropoxycarbonyl)-3-nitrotoluene using hydrogen gas over a palladium catalyst. This method provides a straightforward route to access the target compound with high purity and yield. The choice of synthetic route often depends on factors such as availability of starting materials, cost-effectiveness, and scalability for industrial applications.

Safety Considerations:

Safety is a critical aspect when handling any chemical compound, including 4-(2-methoxypropoxy)-2-methylaniline. While this compound is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols to ensure safe handling and storage. Users should wear appropriate personal protective equipment (PPE), such as gloves, goggles, and lab coats, when working with this compound.

The compound should be stored in tightly sealed containers away from direct sunlight and sources of heat or ignition. It is also advisable to store it separately from strong oxidizing agents to prevent potential reactions that could lead to hazardous situations.

FUTURE PERSPECTIVES:

The future prospects for 4-(2-methoxypropoxy)-2-methylaniline are promising across multiple fields. In pharmaceutical research, ongoing studies are exploring its potential as a lead compound for developing new drugs targeting various diseases. Additionally, its unique electronic properties make it an attractive candidate for further investigation in materials science, particularly in the development of next-generation electronic devices.

In conclusion, 4-(2-methoxypropoxy)-2-methylaniline (CAS No. 1565471-67-1) is a multifaceted compound with significant potential for diverse applications. Its unique chemical structure and properties make it an invaluable tool for researchers and scientists working in chemical synthesis, pharmaceutical development, and materials science. As research continues to advance, we can expect to see new and innovative uses for this versatile compound.